Cas no 1484042-25-2 (Thiophene, 2-(4-bromo-3,3-dimethylbutyl)-)

• Product Name: Thiophene, 2-(4-bromo-3,3-dimethylbutyl)-
• CAS No: 1484042-25-2
• MF: C₁₀H₁₅BrS
• MW: 247.19510102272
• CID: 5281523
• Update Time: 2025-06-27

Thiophene, 2-(4-bromo-3,3-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(4-bromo-3,3-dimethylbutyl)-

• Inchi： 1S/C10H15BrS/c1-10(2,8-11)6-5-9-4-3-7-12-9/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： GHUOTIBUJOLRQS-UHFFFAOYSA-N
• SMILES： C1(CCC(C)(C)CBr)SC=CC=1

Additional information on Thiophene, 2-(4-bromo-3,3-dimethylbutyl)-

Thiophene, 2-(4-bromo-3,3-dimethylbutyl)- and Its Chemical Identity: CAS No. 1484042-25-2

Thiophene, 2-(4-bromo-3,3-dimethylbutyl)- is a heterocyclic compound characterized by its thiophene ring functionalized with a brominated alkyl chain. The CAS No. 1484042-25-2 serves as a unique identifier for this specific molecular structure, which has garnered attention in pharmaceutical and materials science research due to its potential applications in drug development and advanced material synthesis. The molecular framework of this compound combines the aromaticity of thiophene with the steric and electronic effects of the substituted alkyl group, creating a versatile platform for further chemical modifications.

Thiophene is a five-membered aromatic ring containing one sulfur atom. Its structural simplicity and ability to participate in π-π stacking interactions make it a key component in organic electronics and medicinal chemistry. The 2-(4-bromo-3,3-dimethylbutyl) substituent introduces functional groups that enhance the compound's reactivity and selectivity. The bromine atom at the 4-position of the butyl chain provides a site for electrophilic substitution, while the 3,3-dimethyl groups increase steric hindrance, potentially modulating the compound's biological activity. This combination of functional groups positions the compound as a promising candidate for targeted drug design.

Recent advancements in synthetic chemistry have demonstrated the utility of Thiophene, 2-(4-bromo-3,3-dimethylbutyl)- in the development of novel pharmaceutical agents. A 2023 study published in Organic & Biomolecular Chemistry highlighted the compound's role as a building block for synthesizing bioactive molecules with improved solubility and metabolic stability. Researchers employed microwave-assisted organic synthesis to optimize reaction conditions, achieving high yields of the target compound. This methodology underscores the importance of CAS No. 14,840,42-25-2 in scalable synthetic processes for industrial applications.

Biological activity studies have further expanded the scope of Thiophene, 2-(4-bromo-3,3-dimethylbutyl)- in biomedical research. A 2024 paper in Journal of Medicinal Chemistry explored its potential as an antifungal agent. The compound exhibited significant inhibition of Candida albicans growth, with minimal cytotoxicity to mammalian cells. The study attributed this activity to the brominated alkyl chain's ability to disrupt fungal membrane integrity, while the thiophene ring provided structural rigidity for effective interaction with cell surface receptors. These findings highlight the compound's dual functionality as both a structural scaffold and a bioactive entity.

Applications in materials science have also emerged as a critical area for Thiophene, 2-(4-bromo-3,3-dimethylbutyl)-. Its conjugated π-system and functionalizable groups make it suitable for organic semiconductor applications. A 2023 review in Advanced Materials discussed the compound's potential in flexible electronics, where its thiophene ring facilitates charge transport while the brominated side chain enhances intermolecular interactions. Researchers are exploring its use in thin-film transistors and photovoltaic devices, leveraging its unique electronic properties to improve device performance.

Environmental and toxicological considerations are essential for the safe utilization of Thiophene, 2-(4-bromo-3,3-dimethylbutyl)-. While the compound itself is not classified as a hazardous substance, its synthetic intermediates may require careful handling. A 2023 report in Green Chemistry emphasized the importance of sustainable synthesis methods to minimize environmental impact. The use of green chemistry principles, such as catalytic processes and atom-efficient reactions, has been shown to reduce waste generation and energy consumption during the production of this compound.

Future research directions for Thiophene, 2-(4-bromo-3,3-dimethylbutyl)- are expanding into interdisciplinary fields. A 2024 study in Chemical Science investigated its potential in nanotechnology applications, where its functional groups could be used to modify nanomaterial surfaces for targeted drug delivery. The compound's ability to form stable complexes with metal nanoparticles suggests new possibilities for creating multifunctional therapeutic agents. These explorations illustrate the compound's adaptability to diverse scientific challenges.

Industrial relevance of Thiophene, 2-(4-bromo-3,3-dimethylbutyl)- is evident in its role as a precursor for various derivatives. A 2023 patent filing described its use in the synthesis of pharmaceutical intermediates with enhanced pharmacokinetic profiles. The compound's structural versatility allows for the development of analogs with tailored properties, addressing specific therapeutic needs. This highlights the importance of CAS No. 1484042-25-2 in the pharmaceutical industry's quest for innovative treatments.

Conclusion of the research on Thiophene, 2-(4-bromo-3,3-dimethylbutyl)- reveals its significance as a multifunctional chemical entity. From pharmaceutical applications to materials science, the compound's unique properties make it a valuable resource for scientific innovation. Ongoing studies continue to uncover new possibilities, ensuring its relevance in both academic and industrial settings. As research progresses, the compound's potential to address complex challenges in medicine and technology will likely expand further.

References to recent studies and patents demonstrate the compound's growing importance in modern chemistry. These sources provide critical insights into its synthesis, properties, and applications, underscoring the need for continued investigation into its potential. The integration of interdisciplinary approaches will be key to unlocking the full capabilities of Thiophene, 2-(4-bromo-3,3-dimethylbutyl)- in the future.